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Compound of Interest

Compound Name: NCI-14465

Cat. No.: B15574885 Get Quote

A comprehensive search for publicly available information regarding the synthesis, chemical

properties, and biological activity of a compound designated NCI-14465 has yielded no specific

results. This identifier does not appear to correspond to a publicly disclosed chemical entity

within the National Cancer Institute (NCI) databases or the broader scientific literature.

Extensive queries using various permutations of the identifier, including "NCI compound

14465," "NSC 14465," and "National Cancer Institute compound 14465," across scientific

search engines and databases have failed to retrieve any specific data related to a molecule

with this designation. The search results primarily point to the broader activities of the National

Cancer Institute, such as its Developmental Therapeutics Program (DTP), which manages

large repositories of chemical compounds for screening and research. However, the specific

compound "NCI-14465" is not mentioned or detailed in any of the retrieved documents.

It is possible that "NCI-14465" represents an internal designation for a compound that has not

yet been publicly disclosed, a historical identifier that is no longer in use, or a typographical

error. Without a verifiable chemical structure or associated biological data, it is impossible to

provide the requested in-depth technical guide, including synthesis protocols, chemical

properties, data tables, and signaling pathway diagrams.

Researchers, scientists, and drug development professionals seeking information on specific

NCI compounds are encouraged to consult the official NCI Developmental Therapeutics

Program (DTP) website. The DTP provides public access to data for a vast number of
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compounds through its online databases, which can be searched by NSC number (the

identifier for compounds in the DTP repository).

Should information on "NCI-14465" become publicly available in the future, a comprehensive

technical guide could be developed. Such a guide would typically include the following

sections:

Synthesis of NCI-14465
This section would provide a detailed, step-by-step experimental protocol for the chemical

synthesis of the compound. It would include information on starting materials, reagents,

reaction conditions (temperature, time, solvents), and purification methods. A graphical

representation of the synthetic scheme would be included.

Chemical Properties of NCI-14465
A thorough characterization of the physicochemical properties of NCI-14465 would be

presented. This would involve a combination of experimental data and computational

predictions.

Table 1: Physicochemical Properties of NCI-14465

Property Value Method

Molecular Formula - -

Molecular Weight - -

IUPAC Name - -

CAS Number - -

Melting Point - Experimental

Boiling Point - Experimental/Predicted

Solubility - Experimental

pKa - Experimental/Predicted

LogP - Experimental/Predicted
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Table 2: Spectroscopic Data for NCI-14465

Technique Key Features

¹H NMR -

¹³C NMR -

Mass Spectrometry -

Infrared (IR) -

UV-Vis -

Biological Activity and Mechanism of Action
This section would detail the known biological effects of NCI-14465, including its activity in

various assays and its mechanism of action.

Table 3: In Vitro Activity of NCI-14465

Cell Line/Target IC₅₀/EC₅₀ (µM) Assay Type

- - -

- - -

Any identified signaling pathways affected by NCI-14465 would be visualized using Graphviz.

For instance, if NCI-14465 were found to inhibit a specific kinase in a cancer-related pathway, a

diagram would be generated.
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Caption: Hypothetical signaling pathway inhibited by NCI-14465.

Experimental Protocols
Detailed methodologies for key experiments would be provided, including cell culture, enzyme

assays, and animal models, if applicable.

Experimental Workflow Example:
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To cite this document: BenchChem. [An In-depth Technical Guide to NCI-14465: Synthesis
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574885#synthesis-and-chemical-properties-of-nci-
14465]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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